Cas no 2229199-48-6 (3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2-hydroxy-3-methylbutanoic acid)

• Product Name: 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2-hydroxy-3-methylbutanoic acid
• CAS No: 2229199-48-6
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 6335737
• PubChem ID: 165677405
• Update Time: 2025-10-23

3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2-hydroxy-3-methylbutanoic acid
• 3-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2-hydroxy-3-methylbutanoic acid
• 2229199-48-6
• EN300-1774204

• Inchi： 1S/C11H16N2O3/c1-11(2,9(14)10(15)16)8-6-4-3-5-7(6)12-13-8/h9,14H,3-5H2,1-2H3,(H,12,13)(H,15,16)
• InChI Key： XJNYDYOYHFEDRN-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C(C)(C)C1C2=C(CCC2)NN=1

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 86.2Ų

Additional information on 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2-hydroxy-3-methylbutanoic acid

3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2-hydroxy-3-methylbutanoic acid: A Comprehensive Overview

The compound 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2-hydroxy-3-methylbutanoic acid, identified by the CAS number 2229199-48-6, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically featuring a cyclopentacpyrazole ring system. The structure of this molecule is characterized by a fused bicyclic system, which contributes to its unique chemical properties and reactivity.

The synthesis of this compound involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve the desired stereochemistry and purity. Recent advancements in asymmetric synthesis have enabled researchers to produce enantiomerically enriched samples of this compound, which is crucial for its application in drug discovery and development. The presence of hydroxyl and carboxylic acid groups in the molecule makes it amenable to various functionalization reactions, further expanding its utility in chemical research.

One of the most promising applications of 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2-hydroxy-3-methylbutanoic acid lies in the field of medicinal chemistry. The cyclopentacpyrazole moiety is known for its ability to interact with biological targets such as enzymes and receptors, making it a valuable component in the design of bioactive molecules. Recent studies have demonstrated that this compound exhibits potential anti-inflammatory and antioxidant activities, which could be harnessed for therapeutic purposes.

In addition to its biological applications, this compound has shown promise in materials science. The rigid and aromatic nature of the cyclopentacpyrazole ring system makes it suitable for use in the development of advanced materials such as organic semiconductors and sensors. Researchers have explored its electronic properties and have found that it can be incorporated into thin-film transistor devices, offering potential applications in flexible electronics.

The environmental impact of this compound is another area of interest for scientists. Given its complex structure and functional groups, understanding its degradation pathways under various environmental conditions is essential for assessing its ecological safety. Recent investigations have focused on biodegradation studies, aiming to determine whether this compound can be safely integrated into sustainable chemical processes without posing risks to ecosystems.

In conclusion, 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2-hydroxy-3-methylbutanoic acid represents a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool in both academic research and industrial innovation. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological progress.